Cas no 103585-22-4 (5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one)
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Pyridazinone,4,5-dihydro-5-methyl-6-[4-(4-morpholinyl)-3-nitrophenyl]-
- 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one
- F1638-0039
- 4-methyl-3-(4-morpholin-4-yl-3-nitrophenyl)-4,5-dihydro-1H-pyridazin-6-one
- AKOS001012131
- BIM-0036041.P001
- 103585-22-4
- CBMicro_035987
- Z56788125
- Cambridge id 5880855
- HLIFKBPTGXCRCN-UHFFFAOYSA-N
- SCHEMBL10472928
- 6-(4-morpholino-3-nitrophenyl)-4,5-dihydro-5-methyl-3(2H)pyridazinone
- BRD-A10191982-001-01-2
- 5-methyl-6-(4-morpholino-3-nitrophenyl)-4,5-dihydropyridazin-3(2H)-one
-
- Inchi: 1S/C15H18N4O4/c1-10-8-14(20)16-17-15(10)11-2-3-12(13(9-11)19(21)22)18-4-6-23-7-5-18/h2-3,9-10H,4-8H2,1H3,(H,16,20)
- InChI Key: HLIFKBPTGXCRCN-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(=CC=2[N+](=O)[O-])C2C(C)CC(NN=2)=O)CC1
Computed Properties
- Exact Mass: 318.13294
- Monoisotopic Mass: 318.13280507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 99.8Ų
Experimental Properties
- PSA: 97.07
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1638-0039-2μmol |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-5μmol |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-10μmol |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-20μmol |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-1mg |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-2mg |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-3mg |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-4mg |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-5mg |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F1638-0039-10mg |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one |
103585-22-4 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one
Comprehensive Overview of 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one (CAS No. 103585-22-4)
The compound 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one (CAS No. 103585-22-4) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a morpholine ring and a nitrophenyl group, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
One of the key reasons for the growing attention on 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one is its versatile chemical reactivity. The presence of both electron-donating (morpholine) and electron-withdrawing (nitro) groups on the phenyl ring allows for selective modifications, enabling the synthesis of diverse derivatives. This property aligns with current trends in fragment-based drug design, where researchers seek modular compounds to optimize pharmacokinetic profiles.
In the context of modern drug discovery, CAS 103585-22-4 has been investigated for its potential as a scaffold molecule in medicinal chemistry. Recent studies highlight its compatibility with high-throughput screening platforms, a hot topic in AI-driven drug development. The compound's balanced lipophilicity and molecular weight make it attractive for addressing drug-likeness challenges, a frequent search term among pharmaceutical researchers.
The morpholine moiety in this compound deserves special attention, as this heterocycle is present in numerous FDA-approved drugs. Current research focuses on how the 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl] structure might influence target binding affinity and metabolic stability - two critical parameters often queried in drug development databases. The nitro group additionally offers opportunities for bioisosteric replacement strategies, a technique gaining popularity in lead optimization.
From a synthetic chemistry perspective, 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one represents an interesting case study in regioselective functionalization. The compound's multiple reactive sites allow for selective modifications under controlled conditions, addressing the pharmaceutical industry's need for selective synthesis methods - a trending topic in green chemistry forums.
Analytical characterization of CAS 103585-22-4 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently searched by quality control professionals. The compound's distinct spectral signatures facilitate its identification in complex mixtures, making it valuable for method development studies in analytical laboratories.
In material science applications, the nitrophenyl-tetrahydropyridazinone core of this molecule has shown promise in organic electronic materials. Researchers are examining its potential in charge transport applications, particularly in relation to its redox properties - subjects generating significant interest in renewable energy research.
The stability profile of 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one under various conditions is another area of investigation. Formulation scientists often search for data on pH stability and thermal degradation patterns, which are crucial for developing robust pharmaceutical products containing this intermediate.
Recent patent literature reveals growing intellectual property activity around derivatives of CAS 103585-22-4, particularly in areas of inflammatory disease treatment and central nervous system disorders. This aligns with current healthcare trends focusing on precision medicine approaches, where tailored molecular structures play a pivotal role.
From an environmental standpoint, studies on the biodegradation pathways of 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one contribute to the broader discussion of green chemistry principles. The scientific community's increasing focus on sustainable synthesis methods makes such investigations particularly relevant today.
In conclusion, 5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one (CAS No. 103585-22-4) represents a multifaceted compound with applications spanning pharmaceutical development, material science, and synthetic methodology. Its structural features address several current research priorities, from drug discovery efficiency to molecular design optimization, making it a compound worthy of continued scientific exploration.
103585-22-4 (5-methyl-6-[4-(morpholin-4-yl)-3-nitrophenyl]-2,3,4,5-tetrahydropyridazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)